4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-ol
• InChI: InChI=1S/C19H19BrF3NO/c20-17-6-4-15(5-7-17)18(25)8-10-24(11-9-18)13-14-2-1-3-16(12-14)19(21,22)23/h1-7,12,25H,8-11,13H2
• InChI Key: RMLCBASKTVTPTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H19BrF3NO
• Molecular Weight: 414.3 g/mol

Description

4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol is a chemical compound that has shown potential in scientific research. This compound is a piperidine derivative and has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Biochemical and Physiological Effects
4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol in lab experiments include its potential as a therapeutic agent for various diseases and its ability to induce cell cycle arrest and apoptosis in cancer cells. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand how it induces cell cycle arrest and apoptosis. Additionally, future studies could investigate the potential of this compound in combination with other therapeutic agents to enhance its effectiveness.

Scientific Research Applications

4-(4-bromophenyl)-1-[3-(trifluoromethyl)benzyl]-4-piperidinol has shown potential in scientific research. This compound has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have anticancer properties and has been studied for its potential in the treatment of breast cancer, lung cancer, and colon cancer. It has also been studied for its potential in the treatment of Alzheimer's disease and Parkinson's disease.